Cas no 53295-72-0 (2-(1-methylpiperidin-3-yl)ethan-1-amine)

• Product Name: 2-(1-methylpiperidin-3-yl)ethan-1-amine
• CAS No: 53295-72-0
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD12024737
• CID: 1027227
• PubChem ID: 12253960
• Update Time: 2025-04-20

2-(1-methylpiperidin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylpiperidin-3-yl)ethanamine
• 2-(1-Methyl-3-piperidinyl)ethylamine
• 2-(1-Methylpiperidin-3-yl)ethamine
• 1-Methyl-3-(2-aminoethyl)-piperidin
• 2-(1-methyl-piperidin-3-yl)-ethylamine
• AG-L-57265
• Ambcb4011901
• ANW-71856
• CTK7E7574
• SureCN3976466
• 2-(1-METHYLPIPERIDIN-3-YL)ETHAN-1-AMINE
• 7560AB
• PB33033
• 1-METHYL-3-(AMINOETHYL)PIPERIDINE
• 2-(1-METHYL-3-PIPERIDINYL)ETHANAMINE
• AS-50884
• SB21075
• EN300-249600
• 53295-72-0
• CHEMBL4592046
• SY097152
• AKOS013075130
• SCHEMBL3976466
• A870767
• SB21076
• CS-0052321
• MFCD12024737
• 2-(1-Methyl-3-piperidyl)ethanamine
• P11330
• 2-[(3R)-1-Methylpiperidin-3-yl]ethan-1-amine
• CCG-209194
• DTXSID70482596
• 2-[(3S)-1-Methylpiperidin-3-yl]ethan-1-amine
• 2-(1-methylpiperidin-3-yl)ethan-1-amine

• MDL： MFCD12024737
• Inchi： 1S/C8H18N2/c1-10-6-2-3-8(7-10)4-5-9/h8H,2-7,9H2,1H3
• InChI Key： FTNBVIIKZHRBTK-UHFFFAOYSA-N
• SMILES： N1(C)CCCC(CCN)C1

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.3